Cas no 61777-09-1 (Benzene, (1,2-dimethyl-2-butenyl)-)

Benzene, (1,2-dimethyl-2-butenyl)- structure
61777-09-1 structure
Product name:Benzene, (1,2-dimethyl-2-butenyl)-
CAS No:61777-09-1
MF:C12H16
MW:160.25544
CID:466519
PubChem ID:71392321

Benzene, (1,2-dimethyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1,2-dimethyl-2-butenyl)-
    • 3-methylpent-3-en-2-ylbenzene
    • (3-Methylpent-3-en-2-yl)benzene
    • DTXSID50814139
    • 61777-09-1
    • Inchi: InChI=1S/C12H16/c1-4-10(2)11(3)12-8-6-5-7-9-12/h4-9,11H,1-3H3
    • InChI Key: WMWZPNIKDTUKNB-UHFFFAOYSA-N
    • SMILES: CC=C(C)C(C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 160.12528
  • Monoisotopic Mass: 160.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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